Cas no 20565-75-7 (1H-Imidazole-1-ethanamine,2-(8Z)-8-heptadecen-1-yl-4,5-dihydro-)

1H-Imidazole-1-ethanamine,2-(8Z)-8-heptadecen-1-yl-4,5-dihydro- structure
20565-75-7 structure
Product Name:1H-Imidazole-1-ethanamine,2-(8Z)-8-heptadecen-1-yl-4,5-dihydro-
CAS No:20565-75-7
MF:C22H43N3
MW:349.596925973892
CID:273944
PubChem ID:6436525
Update Time:2025-04-19

1H-Imidazole-1-ethanamine,2-(8Z)-8-heptadecen-1-yl-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-ethanamine,2-(8Z)-8-heptadecen-1-yl-4,5-dihydro-
    • (Z)-2-(8-heptadecenyl)-4,5-dihydro-1H-imidazole-1-ethylamine
    • 2-[(Z)-8-Heptadecenyl]-2-imidazoline-1-ethanamine
    • 2-[(Z)-8-Heptadecenyl]-4,5-dihydro-1H-imidazole-1-ethanamine
    • Einecs 243-882-4
    • Casamine O
    • DTXSID001179424
    • SCHEMBL17833441
    • 2-(8Z)-8-Heptadecen-1-yl-4,5-dihydro-1H-imidazole-1-ethanamine
    • 20565-75-7
    • 2-[2-[(Z)-heptadec-8-enyl]-4,5-dihydroimidazol-1-yl]ethanamine
    • Inchi: 1S/C22H43N3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-24-19-21-25(22)20-18-23/h9-10H,2-8,11-21,23H2,1H3/b10-9-
    • InChI Key: DLIZJCBWTRNYKF-KTKRTIGZSA-N
    • SMILES: N1(CCN)CCN=C1CCCCCCC/C=C\CCCCCCCC

Computed Properties

  • Exact Mass: 349.34600
  • Monoisotopic Mass: 349.345698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 17
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 5.9

Experimental Properties

  • Density: 0.94±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 490.6°Cat760mmHg
  • Flash Point: 250.5°C
  • Refractive Index: 1.507
  • Solubility: Insuluble (8.0E-5 g/L) (25 ºC),
  • PSA: 41.62000
  • LogP: 5.77050
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